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Compound of Interest

Compound Name: Cyclopentadecanol
CAS No.: 4727-17-7
Cat. No.: B1583702
Get Quote
. J

Executive Summary & Chemical Philosophy

Cyclopentadecanol (CisH300) represents a specialized niche within the macrocyclic musk
family.[1][2] While often overshadowed by its oxidized ketone counterpart (Exaltone®) or its
lactone analogue (Exaltolide®), the alcohol form offers a distinct advantage in functional
perfumery: extreme chemical stability.[1]

Unlike macrocyclic lactones (e.g., Pentadecalactone), which are susceptible to ring-opening
hydrolysis in high-pH environments (bleach, ammonia-based cleaners, heavy-duty detergents),
Cyclopentadecanol retains its structural integrity due to the absence of an ester linkage.[1]

This guide details the application of Cyclopentadecanol not merely as an odorant—where its
profile is faint and woody—but as a functional fixative and rheological modulator in aggressive
media.[2]

Nomenclature & Identity Verification

Ensure you are utilizing the correct moiety.[1][2] Confusion between the "ol," "one," and "olide"
suffixes is common.
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Physicochemical Profile

Understanding the physical constants is prerequisite to successful formulation.[2]
Cyclopentadecanol is a solid at room temperature, requiring specific solubilization protocols.

[1][]
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Application 1: The "Alkaline Advantage" (Stability
Protocol)[1]

Context: Formulating for bleach (pH 11+) or depilatory creams (pH 12+).[1][2] Standard lactone
musks will degrade into odorless hydroxy-acids within 48 hours.[1][2]

Mechanism of Action
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Cyclopentadecanol lacks the electrophilic carbonyl carbon of the ester group found in
lactones, rendering it immune to nucleophilic attack by hydroxide ions (OH™).

Diagram: Stability Logic
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Figure 1: Comparative stability pathways in alkaline media.[1][2] Cyclopentadecanol resists
the ring-opening hydrolysis that neutralizes lactone musks.[1]

Protocol: High-pH Stability Validation

Objective: Confirm olfactory stability in a sodium hypochlorite (bleach) base.[1][2]
e Preparation of Base:

o Prepare a 5% Sodium Hypochlorite solution (pH ~11.5).[1][2]
e Sample Dosing:

o Sample A: 0.5% Cyclopentadecanol (pre-solubilized in DPG).

o Sample B (Control): 0.5% Cyclopentadecanolide (Lactone).[1][2]

¢ Incubation:
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o Store samples at 40°C for 72 hours (accelerated aging).

o Extraction & Analysis:
o Neutralize aliquot with dilute HCI.[1][2]
o Extract with Hexane.[1][2]
o Analyze via GC-MS (Method details in Section 5).[1][2]
» Success Criteria:
o Sample A must show >95% recovery of parent peak.[1][2]

o Sample B will likely show <10% recovery (conversion to 15-hydroxypentadecanoic acid).

[1](2]

Application 2: Fixation & Modulating Volatility[1][2]

Cyclopentadecanol acts as a fixative through hydrogen bonding (hydroxyl group) and van der
Waals forces (large macrocyclic ring), slowing the evaporation of volatile top notes (citrus,
aldehydes).

Protocol: Comparative Evaporation Study (Gravimetric
& Olfactory)

Reagents:

o Ethanol (Perfumer's Grade, 99.9%)[1]
e Limonene (Standard volatile marker)[1]
e Cyclopentadecanol (Test Fixative)[1]

Workflow:
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Expected Result: Solution B will retain the Limonene character significantly longer due to the
depression of vapor pressure exerted by the high-molecular-weight alcohol.[1][2]

Analytical Quantification (GC-MS)[1][2]
To verify purity or formulation compliance, use the following Gas Chromatography parameters.
e Column: DB-WAX or HP-5MS (30m x 0.25mm ID).[1][2]
e Carrier Gas: Helium @ 1.0 mL/min.[1][2]
e Injector: 250°C, Split ratio 20:1.[1][2]
e Oven Program:
o Start: 100°C (Hold 2 min).
o Ramp: 10°C/min to 240°C.[1]
o Hold: 240°C for 10 min.
e Detection: MS (El mode, 70eV).

e Target lon: m/z 226 (Molecular ion), often weak.[1][2] Look for characteristic fragments (m/z
41, 55, 69 series typical of alkyl chains, plus loss of water).[2]
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Formulation Workflow Diagram

Cyclopentadecanol requires a specific "Hot Process" incorporation to avoid "clouding" or
precipitation in the final bottle.[2]
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Figure 2: "Hot Process" solubilization workflow to ensure stable incorporation of solid
macrocyclic alcohols.[1][2]

Safety & Regulatory (E-E-A-T)[1]

o |IFRA Status: Generally not restricted, but must be monitored as part of the total "Macrocyclic
Musk" aggregate if applicable in specific categories (check latest Amendment).[1]

» Toxicology: Low acute toxicity.[1]

e Environmental: Biodegradability is generally superior to polycyclic musks (e.g., Galaxolide),
aligning with "Green Chemistry" principles in drug and cosmetic development.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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e 2. CAS 502-72-7: Cyclopentadecanone | CymitQuimica [cymitquimica.com]

» To cite this document: BenchChem. [Technical Application Note: Cyclopentadecanol in High-
Performance Fragrance Matrices[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583702#application-of-cyclopentadecanol-in-
fragrance-formulation-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1583702?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://cymitquimica.com/cas/502-72-7/
http://www.thegoodscentscompany.com/data/rw1034361.html
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://cymitquimica.com/cas/502-72-7/
https://www.lookchem.com/404.htm
https://cymitquimica.com/cas/502-72-7/
https://cymitquimica.com/cas/502-72-7/
https://www.lookchem.com/404.htm
https://cymitquimica.com/cas/502-72-7/
https://www.lookchem.com/404.htm
https://cymitquimica.com/cas/502-72-7/
https://www.lookchem.com/404.htm
https://cymitquimica.com/cas/502-72-7/
https://www.lookchem.com/404.htm
https://cymitquimica.com/cas/502-72-7/
https://www.lookchem.com/Cyclopentadecanol/
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b1583702?utm_src=pdf-custom-synthesis
https://www.lookchem.com/404.htm
https://cymitquimica.com/cas/502-72-7/
https://www.benchchem.com/product/b1583702#application-of-cyclopentadecanol-in-fragrance-formulation-research
https://www.benchchem.com/product/b1583702#application-of-cyclopentadecanol-in-fragrance-formulation-research
https://www.benchchem.com/product/b1583702#application-of-cyclopentadecanol-in-fragrance-formulation-research
https://www.benchchem.com/product/b1583702#application-of-cyclopentadecanol-in-fragrance-formulation-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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